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Compound of Interest

Compound Name:
Methyl 3-(hydroxymethyl)-2-

methoxybenzoate

CAS No.: 1427363-87-8

Cat. No.: B2637643

Get Quote

Executive Summary & Chemical Identification
Objective: This guide provides a validated, step-by-step protocol for the safe segregation,

packaging, and disposal of Methyl 3-(hydroxymethyl)-2-methoxybenzoate. It is designed for

laboratory safety officers and researchers to ensure compliance with EPA (RCRA) and OSHA

standards.

Scope: This protocol applies to the pure substance (solid), reaction mixtures, and contaminated

debris.
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Parameter Detail

Chemical Name Methyl 3-(hydroxymethyl)-2-methoxybenzoate

CAS Number 1427363-87-8

Molecular Formula C₁₀H₁₂O₄

Physical State Solid (typically white to off-white powder)

Primary Hazards Acute Toxicity (Oral), Skin/Eye Irritant

Waste Category Non-Halogenated Organic Solid

Hazard Assessment & Pre-Disposal Characterization
Scientific Integrity Note: Before handling waste, you must understand the reactivity of the

specific functional groups. This molecule contains an ester (susceptible to hydrolysis) and a

primary alcohol (susceptible to oxidation).

Hazard Classification (GHS)
Based on structural analogs and vendor Safety Data Sheets (SDS), treat this compound with

the following precautions [1]:

H302: Harmful if swallowed.[1][2][3]

H315/H319: Causes skin and serious eye irritation.[4][3][5]

H335: May cause respiratory irritation.[3][5]

RCRA Waste Classification (USA)
Under the Resource Conservation and Recovery Act (RCRA), this specific CAS is not currently

listed on the EPA P-list (acutely toxic) or U-list (toxic) [2]. However, it must be characterized by

its properties:

Ignitability (D001): Unlikely for the pure solid, but if dissolved in flammable solvents (e.g.,

Methanol, Ethyl Acetate), the mixture becomes D001.
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Toxicity (D004-D043): Does not contain regulated heavy metals or common TCLP organics

(like benzene or chloroform).

Designation: Classify as Non-Regulated Organic Chemical Waste (unless mixed with

hazardous solvents).

Segregation & Storage Protocols
The Causality of Segregation: Improper mixing is the leading cause of lab waste accidents.

This compound is an organic ester/alcohol.

DO NOT MIX WITH: Strong Oxidizers (e.g., Nitric Acid, Peroxides). The hydroxymethyl

group can be oxidized exothermically.

DO NOT MIX WITH: Strong Bases (e.g., NaOH). This will hydrolyze the ester, generating

heat and methanol (flammable) as a byproduct.

Storage Requirements[4][8][9]
Container: High-Density Polyethylene (HDPE) or Amber Glass.

Environment: Store in a cool, dry area away from direct sunlight.

Labeling: Must be labeled "Hazardous Waste - Non-Halogenated Organic."

Step-by-Step Disposal Workflow
Scenario A: Pure Solid or Contaminated Debris
(Gloves/Paper)

Collect: Place the solid substance or contaminated wipes into a wide-mouth HDPE jar.

Label: Affix a hazardous waste tag. Write the full chemical name. Do not use

abbreviations/acronyms.

Seal: Ensure the lid is screwed on tightly.

Transfer: Move to the Satellite Accumulation Area (SAA).
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Scenario B: Solubilized in Organic Solvent (Reaction
Mixture)

Identify Solvent: Determine if the carrier solvent is halogenated (e.g., DCM) or non-

halogenated (e.g., Methanol).

Select Stream:

If solvent is Non-Halogenated (Acetone, MeOH): Dispose in Red Can

(Flammable/Combustible).

If solvent is Halogenated (DCM, Chloroform): Dispose in Yellow Can (Halogenated

Waste).

Check pH: Ensure the solution is neutral (pH 6-8) to prevent ester hydrolysis in the waste

drum. Neutralize if necessary before adding to the drum.

Scenario C: Aqueous Solution
Prohibition: Do NOT pour down the drain. Even if "non-toxic," organic esters contribute to

high Chemical Oxygen Demand (COD) in water treatment [3].

Action: Collect in a carboy labeled "Aqueous Organic Waste" for off-site incineration.

Decision Matrix (Visualization)
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Waste Generation:
Methyl 3-(hydroxymethyl)-2-methoxybenzoate

Determine Physical State

Solid / Debris Liquid Solution

DISPOSAL A:
Solid Waste Container

(Incineration)

Pack in HDPE

Identify Solvent Type

Non-Halogenated Solvent
(MeOH, EtOAc)

Halogenated Solvent
(DCM, CHCl3) Aqueous Mixture

DISPOSAL B:
Flammable Waste Stream

(Fuel Blending)

DISPOSAL C:
Halogenated Waste Stream

(High Temp Incineration)

DISPOSAL D:
Aqueous Organic Waste

Click to download full resolution via product page

Figure 1: Logic flow for determining the correct waste stream based on the physical state and

solvent matrix.
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Self-Validating Safety: In the event of a spill, the priority is minimizing dust generation to

prevent inhalation (H335).

PPE: Don nitrile gloves, safety goggles, and a lab coat. If powder is fine/dusty, use an N95

respirator.

Containment:

Solid: Do not dry sweep. Cover with wet paper towels to suppress dust, then scoop into a

waste bag.

Liquid: Dike the spill with absorbent pillows or vermiculite.

Decontamination: Clean the surface with a soap/water solution. The ester is slightly

lipophilic; water alone may not remove sticky residues.

Disposal: All cleanup materials must be treated as hazardous waste (See Scenario A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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